Cas no 17298-58-7 (Inosine,5'-S-methyl-5'-thio- (8CI,9CI))

• Product Name: Inosine,5'-S-methyl-5'-thio- (8CI,9CI)
• CAS No: 17298-58-7
• MF: C₁₁H₁₄N₄O₄S
• MW: 298.318260669708
• CID: 164608
• PubChem ID: 135511888
• Update Time: 2025-04-19

Inosine,5'-S-methyl-5'-thio- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,5'-S-methyl-5'-thio- (8CI,9CI)
• 5'-methylthioinosine
• 5'-Deoxy-5'-methylthioinosine
• 5-Dmti
• 5'-S-methyl-5'-thioinosinato
• Inosine, 5'-S-methyl-5'-thio-
• 5/'-methylthioinosine
• 5'-S-methyl-5'-thioinosine
• SCHEMBL2228480
• DTXSID80938256
• S-Methyl-5'-thioinosine
• 9-[(2R,3R,4S,5S)-3,4-dihydroxy-5-(methylsulfanylmethyl)oxolan-2-yl]-1H-purin-6-one
• Q27121276
• 17298-58-7
• 9-(5-S-Methyl-5-thiopentofuranosyl)-9H-purin-6-ol
• 5'-deoxy-5'-(methylsulfanyl)inosine
• CHEBI:48595
• C19787
• 9-(5-S-methyl-5-thio-beta-D-ribofuranosyl)-9H-purin-6-ol
• 9-[(2R,3R,4S,5S)-3,4-dihydroxy-5-(methylsulfanylmethyl)oxolan-2-yl]-3H-purin-6-one

• Inchi： 1S/C11H14N4O4S/c1-20-2-5-7(16)8(17)11(19-5)15-4-14-6-9(15)12-3-13-10(6)18/h3-5,7-8,11,16-17H,2H2,1H3,(H,12,13,18)/t5-,7-,8-,11-/m1/s1
• InChI Key： GXYLOXCSJFJFKA-IOSLPCCCSA-N
• SMILES： S(C)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 298.07372
• Monoisotopic Mass: 298.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 686.7°Cat760mmHg
• Flash Point: 369.1°C
• Refractive Index: 1.822
• PSA: 108.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides